Cas no 552830-51-0 (Resolvin E1)

• Product Name: Resolvin E1
• CAS No: 552830-51-0
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 1061111
• PubChem ID: 10473088
• Update Time: 2025-06-09

Resolvin E1 Chemical and Physical Properties

Names and Identifiers

• Resolvin E1
• 552830-51-0
• DTXSID201348065
• AKOS040742539
• GND3JH08JA
• 6,8,10,14,16-Eicosapentaenoic acid, 5,12,18-trihydroxy-, (5S,6Z,8E,10E,12R,14Z,16E,18R)-
• RX-10001
• CHEMBL1742483
• Q27088537
• (5S,12R,18R)-trihydroxy-(6Z,8E,10E,14Z,16E)-eicosapentaenoic acid
• LMFA03140003
• CHEBI:81559
• 1309610-43-2
• (5S,6Z,8E,10E,12R,14Z,16E,18R)-5,12,18-Trihydroxy-6,8,10,14,16-eicosapentaenoic acid
• RvE1
• DB13105
• CS-0064920
• NS00072772
• GTPL3333
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-eicosapentaenoic acid
• J2.218.407E
• (6Z,8E,10E,14Z,16E)-5,12,18-trihydroxyicosa-6,8,10,14,16-pentaenoic acid
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-EPA
• C18171
• HY-114041
• (5S,6Z,8E,10E,12R,14Z,16E,18R)-5,12,18-trihydroxyicosa-6,8,10,14,16-pentaenoic acid
• (5S,12R,18R)-trihydroxy-(6Z,8E,10E,14Z,16E)-icosapentaenoic acid
• UNII-GND3JH08JA
• SCHEMBL3321593
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-eicosapentaenoate
• resolvinE1
• 5S,12R,18R-Trihydroxy-EPA

• Inchi： 1S/C20H30O5/c1-2-17(21)11-8-5-9-14-18(22)12-6-3-4-7-13-19(23)15-10-16-20(24)25/h3-9,11-13,17-19,21-23H,2,10,14-16H2,1H3,(H,24,25)/b4-3+,9-5-,11-8+,12-6+,13-7-/t17-,18+,19-/m1/s1
• InChI Key： AOPOCGPBAIARAV-OTBJXLELSA-N
• SMILES： O[C@H](/C=C\C=C\C=C\[C@@H](C/C=C\C=C\[C@@H](CC)O)O)CCCC(=O)O

Computed Properties

• Exact Mass: 350.20932405g/mol
• Monoisotopic Mass: 350.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids

Additional information on Resolvin E1

Resolvin E1 (CAS No. 552830-51-0): A Potent Anti-Inflammatory and Pro-Resolution Lipid Mediator

Resolvin E1, also known as RvE1, is a specialized pro-resolving mediator (SPM) derived from the omega-3 fatty acid eicosapentaenoic acid (EPA). This compound, with the CAS number 552830-51-0, has gained significant attention in recent years due to its potent anti-inflammatory and pro-resolution properties. These properties make it a promising therapeutic agent in various inflammatory and chronic diseases.

Resolvin E1 is synthesized through a series of enzymatic reactions involving the lipoxygenase and cyclooxygenase pathways. It is particularly effective in promoting the resolution of inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, while simultaneously enhancing the clearance of apoptotic cells and debris. This dual action helps to restore tissue homeostasis and prevent chronic inflammation, which is a hallmark of many diseases such as arthritis, cardiovascular disease, and neurodegenerative disorders.

Recent studies have highlighted the multifaceted roles of Resolvin E1. For instance, a study published in the Journal of Clinical Investigation demonstrated that RvE1 significantly reduces inflammation in animal models of colitis by modulating the activity of immune cells such as neutrophils and macrophages. Another study in the Nature Communications journal showed that RvE1 can protect against neuronal damage in models of Alzheimer's disease by reducing neuroinflammation and promoting neurogenesis.

The therapeutic potential of Resolvin E1 extends beyond its anti-inflammatory effects. Research has also shown that it can improve cardiovascular health by reducing oxidative stress and preventing endothelial dysfunction. A clinical trial published in the Circulation Research journal reported that administration of RvE1 to patients with coronary artery disease led to significant improvements in vascular function and reduced markers of inflammation.

In addition to its direct biological effects, Resolvin E1 has been explored for its potential as a biomarker for inflammation resolution. A study in the Clinical Chemistry journal found that plasma levels of RvE1 are elevated during the resolution phase of inflammation, making it a valuable tool for monitoring disease progression and treatment efficacy.

The safety profile of Resolvin E1 is another important consideration. Unlike many traditional anti-inflammatory drugs, which can have significant side effects, RvE1 has been shown to be well-tolerated at therapeutic doses. This makes it an attractive candidate for long-term use in chronic inflammatory conditions.

In conclusion, Resolvin E1 (CAS No. 552830-51-0) represents a promising advance in the field of anti-inflammatory therapeutics. Its unique ability to promote inflammation resolution while reducing tissue damage makes it a valuable tool for managing a wide range of inflammatory diseases. Ongoing research continues to uncover new applications and mechanisms of action for this specialized pro-resolving mediator, further solidifying its importance in both basic science and clinical practice.